N-[2-(3,4-dimethylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide

• IUPAC Name: N-[2-(3,4-dimethylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C20H19N3O3S/c1-13-8-9-16(10-14(13)2)23-19(17-11-27(25,26)12-18(17)22-23)21-20(24)15-6-4-3-5-7-15/h3-10H,11-12H2,1-2H3,(H,21,24)
• InChI Key: NDPMJNYZKYIENW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=C3CS(=O)(=O)CC3=N2)NC(=O)C4=CC=CC=C4)C
• Molecular Formula: C20H19N3O3S
• Molecular Weight: 381.4 g/mol

Description

“N-[2-(3,4-dimethylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide” is a chemical compound with the molecular formula C20H18FN3O3S. The compound has a molecular weight of 399.43900.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. The compound contains a thieno[3,4-c]pyrazole ring, which is a bicyclic system consisting of a thiophene ring fused with a pyrazole ring. The molecule also contains a benzamide group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 399.43900. Unfortunately, the density, boiling point, melting point, and flash point are not available.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of related compounds often involve combining different chemical entities to explore their potential biological activities. For example, the synthesis of novel analogs and the exploration of their spectral data confirm the structures of newly synthesized compounds. These studies lay the groundwork for further biological evaluation and application in medicinal chemistry (Palkar et al., 2017).

Biological Evaluation

The biological evaluation of compounds structurally similar to "N-[2-(3,4-dimethylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide" has shown a range of activities, including antibacterial, anticancer, and antioxidant effects. For instance, certain compounds have demonstrated promising antibacterial activity against various bacterial strains, highlighting their potential in addressing antimicrobial resistance (Saeed et al., 2015). Anticancer activities have been explored through screenings against different cancer cell lines, indicating the potential of these compounds in cancer therapy (Ahsan, 2012). Additionally, the antioxidant properties of some derivatives suggest their use in combating oxidative stress-related diseases (Ahmad et al., 2012).